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Compound of Interest

Compound Name: Niobium trifluoride

cat. No.: B094012

An In-depth Technical Guide to Niobium Trifluoride: Synthesis and Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of niobium trifluoride (NbFs),
focusing on its synthesis, physicochemical properties, and structural characteristics. The
information is compiled and presented to be a key resource for professionals in chemistry and
materials science. While direct applications in drug development are not established, this
document serves as a foundational reference on the compound's behavior and synthesis.

Physical and Chemical Properties

Niobium trifluoride is a blue crystalline solid.[1] It is reported to be insoluble in water.[2] Unlike
its higher fluoride counterpart, niobium pentafluoride, detailed experimental data for properties
such as melting and boiling points are not readily available, suggesting that NbFs may
decompose at elevated temperatures before melting or boiling at atmospheric pressure.
However, thermodynamic properties have been calculated, and sublimation has been noted
under high vacuum at elevated temperatures.[3]

Table 1: Physical and Thermodynamic Properties of
Niobium Trifluoride (NbF3)
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Property Value Unit Notes / Reference
Formula Weight 149.902 g/mol [1]

Appearance Blue Crystalline Solid - [1]

Density 4.2 g/cm3 [1112]

Often listed as N/A,
Melting Point Not Available °C suggesting
decomposition.[1][2]

Often listed as N/A.[1]

Boiling Point Not Available °C 2]

Occurs at very low
Sublimation ~570 (843) °C (K) pressure (~1.3 x 10-°
bar).[3]

Calculated value for
-1176.91 kJ/mol the solid state at
298.15 K.[3]

Standard Enthalpy of
Formation (AfH®)

Calculated value for
Standard Entropy (S°)  110.74 J/(mol-K) the solid state at
298.15 K.[3]

Crystal Structure

The precise experimental crystal structure of pure niobium trifluoride is not extensively
documented in peer-reviewed literature. However, computational data from the Materials
Project suggests a structure analogous to alpha-Rhenium trioxide (a-ReOs).

This structure is cubic, belonging to the space group Pm-3m. It consists of a three-dimensional
network of corner-sharing NbFe octahedra. In this idealized structure, the Nb-F-Nb bonds are
linear (180°).

Table 2: Crystallographic Data for Niobium Trifluoride
(NbFs3)
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Parameter Value Unit Source

Crystal System Cubic - Materials Project
Space Group Pm-3m - Materials Project
Structure Type o-Rhenium trioxide - Materials Project
Nb-F Bond Length 2.10 A Materials Project

Note: The lattice parameter reported in some databases may be misinterpreted and could
represent the Nb-F bond length. A definitive experimental CIF (Crystallographic Information
File) is not widely available.

Synthesis of Niobium Trifluoride

The most referenced method for the synthesis of niobium trifluoride is the thermal
disproportionation of niobium tetrafluoride (NbFa4). This process involves two main stages: the
synthesis of the NbFa4 precursor and its subsequent thermal decomposition to yield NbFs and
volatile niobium pentafluoride (NbFs).

Synthesis Workflow

Caption: Workflow for the two-step synthesis of Niobium Trifluoride.

Experimental Protocols

The following protocols are synthesized from literature descriptions. All operations should be
performed under an inert, dry atmosphere (e.g., in a glovebox or using Schlenk line
techniques) due to the hygroscopic nature of niobium fluorides.

Protocol 1: Synthesis of Niobium Tetrafluoride (NbFa4)
This procedure describes the reduction of niobium pentafluoride (NbFs) using silicon powder.
o Materials and Equipment:

o Niobium pentafluoride (NbFs)
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[e]

High-purity silicon powder (-325 mesh)

o

A reaction vessel suitable for high-temperature vacuum or inert atmosphere operation
(e.g., a sealed quartz tube or a tube furnace with a nickel or Monel liner).

o

Schlenk line and vacuum pump.

Tube furnace.

[¢]

e Procedure:

1. In an inert atmosphere glovebox, thoroughly mix NbFs and silicon powder in a 4:1 molar
ratio. For example, use 10.0 g of NbFs (0.053 mol) and 0.37 g of Si (0.013 mol).

2. Load the mixture into the reaction vessel.

3. Assemble the vessel in the tube furnace and connect it to a Schlenk line. Evacuate the
system carefully.

4. Heat the reaction vessel to 300-350 °C and maintain this temperature for several hours
(e.g., 4-6 hours) to ensure the reaction goes to completion. The reaction is: 4NbFs(s) +
Si(s) — 4NDbFa(s) + SiFa(g).

5. The gaseous silicon tetrafluoride (SiF4) byproduct will be removed under vacuum.

6. After the reaction period, cool the furnace to room temperature while maintaining a
vacuum or inert atmosphere.

7. The remaining black, non-volatile solid is niobium tetrafluoride (NbFa4). Store it under
strictly anhydrous and inert conditions.

Protocol 2: Synthesis of Niobium Trifluoride (NbFs) via Disproportionation
This procedure uses the NbFa prepared in the previous step.
e Materials and Equipment:

o Niobium tetrafluoride (NbFa)
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o Atwo-zone tube furnace or a similar apparatus that allows for a temperature gradient.
o Areaction tube (quartz or nickel) with a collection area or cold trap.

o High vacuum pump.

e Procedure:

1. In an inert atmosphere glovebox, load the NbF4 powder into a boat (e.g., nickel) and place
it in the center of the reaction tube.

2. Assemble the reaction tube within the furnace setup. The downstream end of the tube
should be outside the heated zone and can be cooled (e.g., with air or a water-cooled
condenser) to act as a cold trap for the volatile byproduct.

3. Evacuate the system to a high vacuum (e.g., < 10=# Torr).
4. Slowly heat the zone containing the NbFa to approximately 350 °C.

5. Maintain this temperature to allow for the disproportionation reaction: 2NbFa(s) — NbF3(s)
+ NbFs(g).

6. The NbFs produced is volatile at this temperature (boiling point ~234 °C) and will sublime
away from the hot zone. It will condense as a white solid in the cooler downstream part of
the apparatus or in the cold trap.

7. The non-volatile, blue crystalline solid remaining in the boat is niobium trifluoride (NbFs).

8. After the reaction is complete (indicated by the cessation of NbFs sublimation), cool the
system to room temperature under vacuum.

9. Transfer the NbFs product to a storage container inside an inert atmosphere glovebox.

Logical Relationship of Niobium Fluorides

The synthesis of NbFs is intrinsically linked to the stability of other niobium fluorides. The
following diagram illustrates the relationship between the common oxidation states.
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Caption: Relationship between key Niobium Fluorides in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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